4-methyl-N-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl]benzamide

• IUPAC Name: 4-methyl-N-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl]benzamide
• InChI: InChI=1S/C20H20N2OS/c1-14-8-10-16(11-9-14)19(23)21-13-12-18-15(2)22-20(24-18)17-6-4-3-5-7-17/h3-11H,12-13H2,1-2H3,(H,21,23)
• InChI Key: ASHMVGLYLHJQKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCCC2=C(N=C(S2)C3=CC=CC=C3)C
• Molecular Formula: C20H20N2OS
• Molecular Weight: 336.5 g/mol
• CAS No.: 893995-50-1

Description

4-methyl-N-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl]benzamide is a benzamide derivative featuring a thiazole core substituted with a methyl group at position 4 and a phenyl group at position 2. The ethyl linker connects the benzamide moiety (4-methyl-substituted) to the thiazole ring at position 3.

Biological Activity

4-methyl-N-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl]benzamide is a compound of interest due to its potential therapeutic applications, particularly in the fields of oncology and neurology. This article reviews its biological activity, focusing on its mechanisms of action, efficacy in various models, and structure-activity relationships (SAR).

• Molecular Formula: C16H18N2S
• Molecular Weight: 274.39 g/mol
• CAS Number: 850375-02-9

The biological activity of this compound is primarily attributed to its thiazole moiety, which has been linked to various pharmacological effects:

Antitumor Activity

A study investigated the cytotoxic effects of several thiazole derivatives, including 4-methyl-N-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl]benzamide, revealing an IC50 value of approximately 1.61 µg/mL against A-431 cell lines. This indicates a promising potential for further development as an anticancer agent .

Compound	IC50 (µg/mL)	Cell Line
Compound A	1.61 ± 1.92	A-431
Compound B	1.98 ± 1.22	HT29

Anticonvulsant Activity

In a separate investigation, thiazole derivatives were tested for anticonvulsant properties using a PTZ-induced seizure model. While specific data for the compound was not available, related thiazoles showed significant protective effects in animal models .

Antimicrobial Activity

Research into the antimicrobial properties of thiazole derivatives indicated that certain compounds exhibited activity comparable to standard antibiotics like norfloxacin. The presence of specific substituents on the thiazole ring was crucial for enhancing antibacterial efficacy .

Structure-Activity Relationship (SAR)

The SAR studies highlight that:

• Electron-Donating Groups : Methyl substitutions on the phenyl ring improve activity.
• Thiazole Ring Modifications : Alterations in the thiazole structure can significantly affect biological activity.

For example, replacing N,N-dimethyl groups with simpler methyl groups in the thiazole ring has been shown to enhance cytotoxicity against cancer cells .

Case Studies

Several case studies have evaluated the biological activities of similar thiazole compounds:

• Thiazole Derivatives in Cancer Therapy : A compound similar to 4-methyl-N-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl]benzamide was found to induce apoptosis in cancer cells through mitochondrial pathways.
• Neuroprotective Effects : Another study demonstrated that thiazole derivatives could protect neuronal cells from oxidative stress-induced damage.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

N-(4-hydroxy-2-(4-methoxyphenyl)-1,3-thiazol-5-yl)benzamide (4ca)

• Structure : Differs in substituents at the thiazole ring (hydroxy at position 4, methoxyphenyl at position 2) and lacks the ethyl linker.
• Synthesis : Prepared via catalyst-free Hantzsch cyclization of benzamide and substituted thiosemicarbazides, yielding 90–95% as amorphous solids .
• Activity: Not explicitly reported, but hydroxy groups may influence binding to biological targets via hydrogen bonding .

4-Methoxy-N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]benzamide

• Structure : Features a methoxy group on the benzamide and substituents at thiazole positions 4 (4-methylphenyl) and 5 (phenyl).
• Key Differences : The benzamide is directly attached to the thiazole at position 2, unlike the ethyl linker in the target compound. Methoxy substitution alters electronic properties (electron-donating effect) .
• Data : Molecular weight 372.51 g/mol (vs. ~376.47 g/mol for the target compound).

N-[2-(4-chlorophenyl)-4-hydroxy-1,3-thiazol-5-yl]benzamide (4da)

• Structure : Contains a 4-chlorophenyl group at thiazole position 2 and a hydroxy group at position 4.
• Synthesis : Synthesized via Hantzsch cyclization with 4-chlorophenyl thiosemicarbazide, yielding 90–95% as red solids .
• Comparison : Chlorine’s electronegativity may enhance metabolic stability compared to the methyl group in the target compound.

4-Chloro-N-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl]benzenesulfonamide

• Structure : Replaces benzamide with a sulfonamide group and introduces a chlorine atom on the benzene ring.
• Key Differences : Sulfonamide’s stronger hydrogen-bonding capacity and acidity (pKa ~10) vs. benzamide’s neutral character. Molecular weight 392.92 g/mol .
• Activity : Sulfonamides are often associated with enzyme inhibition (e.g., carbonic anhydrase), suggesting divergent biological targets compared to benzamides .

Physicochemical and Spectral Data Comparison

Compound	Molecular Weight (g/mol)	Key Substituents	Melting Point (°C)	IR (C=O stretch, cm⁻¹)
Target Compound	~376.47	4-Me-benzamide, 4-Me-2-Ph-thiazole	Not reported	~1660–1680 (inferred)
N-(4-hydroxy-2-(4-MeO-Ph)-thiazol-5-yl)benzamide (4ca)	355.39	4-OH, 2-(4-MeO-Ph)-thiazole	Not reported	1663–1682
4-MeO-N-[4-(4-Me-Ph)-5-Ph-thiazol-2-yl]benzamide	372.51	4-MeO-benzamide, 4-Me-Ph-thiazole	Not reported	Not available
N-[2-(4-Cl-Ph)-4-OH-thiazol-5-yl]benzamide (4da)	345.83	4-OH, 2-(4-Cl-Ph)-thiazole	Not reported	1663–1682